Cas no 1245648-59-2 (6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one)

• Product Name: 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one
• CAS No: 1245648-59-2
• MF: C₂₂H₃₃N₅O₄
• MW: 431.528525114059
• CID: 842790
• PubChem ID: 135742622
• Update Time: 2025-06-11

6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 6-amino-5-(2,2-diethoxyethyl)-2-[[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]amino...
• 4(3H)-PyriMidinone, 6-aMino-5-(2,2-diethoxyethyl)-2-[[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]aMino]-
• 6-amino-5-(2,2-diethoxyethyl)-2-[4-(2-pyrrolidin-1-ylethoxy)anilino]-1H-pyrimidin-4-one
• H-Trp-Lys(Boc)-NH2
• DTXSID00705144
• 1245648-59-2
• 4-amino-5-(2,2-diethoxyethyl)-2-[4-(2-pyrrolidin-1-ylethoxy)anilino]-1H-pyrimidin-6-one
• 6-Amino-5-(2,2-diethoxyethyl)-2-{4-[2-(pyrrolidin-1-yl)ethoxy]anilino}pyrimidin-4(1H)-one
• 6-amino-5-(2,2-diethoxyethyl)-2-(4-(2-(pyrrolidin-1-yl)ethoxy)phenylamino)pyrimidin-4-ol

• Inchi： 1S/C22H33N5O4/c1-3-29-19(30-4-2)15-18-20(23)25-22(26-21(18)28)24-16-7-9-17(10-8-16)31-14-13-27-11-5-6-12-27/h7-10,19H,3-6,11-15H2,1-2H3,(H4,23,24,25,26,28)
• InChI Key： QPVONLHALDVSRS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC1=NC(=C(C(N1)=O)CC(OCC)OCC)N)CCN1CCCC1

Computed Properties

• Exact Mass: 431.25325455g/mol
• Monoisotopic Mass: 431.25325455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one

Introduction to 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1245648-59-2, specifically named 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its pyrimidine core and multiple functional groups, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

At the heart of this compound lies a pyrimidin-4(3H)-one scaffold, which is a well-documented motif in medicinal chemistry. Pyrimidine derivatives are widely recognized for their versatility in drug design, often exhibiting significant interactions with biological targets such as enzymes and receptors. The presence of multiple amino groups and ethoxy side chains in this molecule suggests a high degree of reactivity, making it a valuable candidate for further exploration in synthetic chemistry and pharmacology.

The 6-Amino substituent at the 6-position of the pyrimidine ring is particularly noteworthy. Amino groups are key pharmacophores, capable of forming hydrogen bonds with biological targets, thereby modulating their activity. In this context, the amino group at position 6 likely contributes to the compound's binding affinity and selectivity towards specific proteins or enzymes. This feature is crucial for designing molecules with enhanced therapeutic efficacy while minimizing off-target effects.

The 5-(2,2-diethoxyethyl) moiety adds an interesting dimension to the molecule's properties. The diethoxyethyl group is known for its lipophilic nature, which can influence the compound's solubility and membrane permeability. These characteristics are critical for drug delivery systems, as they determine how well a compound can cross biological membranes to reach its target site. By incorporating this group, researchers may enhance the bioavailability of the drug candidate, thereby improving its overall pharmacokinetic profile.

One of the most intriguing aspects of this compound is the ((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino) substituent attached to the 2-position of the pyrimidine ring. This complex aromatic structure combines a phenyl ring with a pyrrolidine moiety through an ethoxy bridge. The pyrrolidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with various biological targets. The ethoxy linkage provides a flexible hinge region, allowing for conformational adjustments that may optimize binding interactions.

The phenyl ring itself is further modified by another (2-(pyrrolidin-1-yl)ethoxy) group, adding another layer of complexity to the molecule. This dual modification suggests that the compound may exhibit multiple points of interaction with biological targets, potentially leading to synergistic effects or enhanced binding affinity. Such structural features are often explored in drug design to achieve higher selectivity and potency.

Recent advancements in chemical biology have highlighted the importance of understanding molecular interactions at a detailed level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have enabled researchers to visualize how compounds like 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one interact with their biological targets. These insights have been instrumental in guiding medicinal chemistry efforts towards designing more effective therapeutic agents.

In particular, studies have shown that pyrimidine derivatives can exhibit significant inhibitory activity against various enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. The structural features of this compound make it a promising candidate for inhibiting enzymes like kinases or phosphodiesterases, which are often dysregulated in disease states. By targeting these enzymes, researchers aim to develop drugs that can modulate cellular processes and restore normal physiological function.

The diethoxyethyl group also plays a role in modulating the compound's metabolic stability. Ethoxy groups are known to influence drug metabolism by affecting enzyme recognition and reaction pathways. By carefully positioning this group on the molecule, researchers can potentially enhance its resistance to metabolic degradation, thereby prolonging its therapeutic effect.

Another important consideration is the compound's solubility profile. Poor solubility can limit a drug's bioavailability and therapeutic efficacy. The presence of multiple polar functional groups in this molecule suggests that it may exhibit moderate solubility in both water and organic solvents. Optimizing solubility through structural modifications is an ongoing challenge in pharmaceutical research but is essential for developing viable drug candidates.

Recent studies have also explored the potential applications of this compound in combination therapy strategies. By pairing it with other drugs that target different aspects of a disease pathway, researchers may achieve synergistic effects that enhance overall treatment outcomes. This approach is particularly relevant in complex diseases like cancer, where multiple molecular targets are involved.

The synthesis of 6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to introduce each substituent at the desired positions on the pyrimidine core. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater precision and efficiency than ever before.

Future research directions may focus on exploring analogs of this compound by modifying specific functional groups or introducing new moieties into the structure. Computational modeling techniques can play a crucial role in predicting how these changes will affect the molecule's biological activity and pharmacokinetic properties.

In conclusion,6-Amino-5-(2,2-diethoxyethyl)-2-((4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)amino)pyrimidin-4(3H)-one (CAS no 1245648-59-2), with its intricate structure and promising biological profile, represents an exciting area for further research in chemical biology and pharmaceutical development.* Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents, offering hope for advancements in treating various diseases.*